Betahistine impurity 5-13C,d3

• Molecular Formula: C8H11N3O
• Molecular Weight: 169.20 g/mol
• InChI: InChI=1S/C8H11N3O/c1-11(10-12)7-5-8-4-2-3-6-9-8/h2-4,6H,5,7H2,1H3/i1+1D3
• InChIKey: RSPHCMYPFWSJIJ-KQORAOOSSA-N

Betahistine Impurity 5-13C,d3: Stable Isotope Internal Standard

Betahistine impurity 5-13C,d3 is a stable isotope-labeled analog of Betahistine impurity 5, wherein specific carbon and hydrogen atoms are replaced with the non-radioactive heavy isotopes carbon-13 (13C) and deuterium (D, 2H) . This compound belongs to the class of stable isotope-labeled internal standards (SIL-IS) used in quantitative analysis by mass spectrometry. Its molecular formula is C7¹³CH8D3N3O, and it possesses a molecular weight of 169.20 g/mol [1]. It is primarily employed as an internal standard for liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) methods to quantify the unlabeled analyte, Betahistine impurity 5 .

▸ Isotope-labeled internal standard for LC-MS

▸ 13C,d3 substitution ensures sufficient mass shift

▸ Workflow: impurity quantification in pharmaceuticals

• [1] PeptideDB. (n.d.). Betahistine impurity 5-13C,d3_product_DataBase. Retrieved April 23, 2026, from https://www.peptidedb.com/betahistine-impurity-5-13c-d3.html View Source

Betahistine Impurity 5-13C,d3: Substitution Limitations

In-class compounds, such as unlabeled Betahistine impurity 5 or analogs labeled only with deuterium (e.g., Betahistine-d3), cannot be interchanged with Betahistine impurity 5-13C,d3 due to fundamental differences in their physicochemical properties that directly impact analytical accuracy and precision. Stable isotope-labeled internal standards (SIL-IS) are preferred over structural analog internal standards because they exhibit nearly identical extraction recovery, chromatographic retention time, and ionization efficiency in the mass spectrometer as the target analyte [1]. Specifically, the use of 13C and 15N labeling is favored over multiple deuterium substitutions, as extensive 2H labeling can sometimes lead to a shift in chromatographic retention time, altering matrix effects and compromising the accuracy of quantification [2]. Therefore, the specific combination of a 13C atom and three deuterium atoms in Betahistine impurity 5-13C,d3 is engineered to provide a sufficient mass difference (≥4 Da) to avoid spectral crosstalk while maintaining near-identical chromatographic and ionization behavior to its unlabeled counterpart, a performance profile not guaranteed by other labeled analogs or structural mimics [2].

Unlabeled impurity 5 analog

Different extraction recovery and ionization may bias accuracy; not a direct SIL-IS replacement.

Heavily deuterated (>4 D) labels

Retention-time shift can alter matrix-effect correction, limiting method transfer reliability.

Structural analog internal standards

Ionization efficiency differences may not match the target analyte, compromising quantification.

• [1] WuXi AppTec DMPK Service. (2025, May 15). LC−MS生物分析中内标的使用考量 [Considerations for the use of internal standards in LC-MS bioanalysis]. Retrieved April 23, 2026, from https://dmpkservice.wuxiapptec.com/cn/blogs/435-id/ View Source
• [2] WuXi AppTec DMPK Service. (2025, May 15). LC−MS生物分析中内标的使用考量 [Considerations for the use of internal standards in LC-MS bioanalysis]. Retrieved April 23, 2026, from https://dmpkservice.wuxiapptec.com/cn/blogs/435-id/ View Source

Betahistine Impurity 5-13C,d3 Comparison Guide

Purity: 13C,d3 vs. Unlabeled Impurity 5

The stable isotope-labeled standard, Betahistine impurity 5-13C,d3, is available with a certified purity of ≥98% from certain vendors . In contrast, the unlabeled Betahistine impurity 5 is often supplied with a purity specification of ≥95% [1]. Higher purity in the internal standard is critical for minimizing background interference and ensuring the accuracy of trace-level quantification.

Purity vs. unlabeled

Reported

≥98%

vs ≥95%

Supports lower interference potential

CoA-based specification review

Evidence Dimension	Chemical Purity
Target Compound Data	≥98%
Comparator Or Baseline	Unlabeled Betahistine Impurity 5 (≥95%)
Quantified Difference	Minimum of 3 percentage points higher purity specification
Conditions	As specified in vendor Certificates of Analysis (CoA)

Why This Matters

A higher purity specification directly translates to a lower potential for co-eluting interferences in LC-MS/MS assays, which is essential for achieving the sensitivity and specificity required for accurate impurity quantification in pharmaceutical quality control.

• [1] Chem960. (2026, April 3). 倍他司汀杂质5 [Betahistine Impurity 5]. Retrieved April 23, 2026, from https://m.chem960.com View Source

Purity: Impurity 5-13C,d3 vs. Betahistine-13C,d3

Both Betahistine impurity 5-13C,d3 and Betahistine-13C,d3 (dihydrochloride) are offered with a purity specification of ≥98% from the same supplier . This indicates that the 13C,d3 labeling pattern can be achieved with a similarly high level of chemical purity, regardless of the specific betahistine-related scaffold.

Cross-label purity

Reported

≥98%

same supplier

Consistent labeling purity across scaffolds

Supplier specification confirmation

Evidence Dimension	Chemical Purity
Target Compound Data	≥98%
Comparator Or Baseline	Betahistine-13C,d3 (dihydrochloride) (≥98%)
Quantified Difference	No significant difference in purity specification
Conditions	As specified in vendor Certificates of Analysis (CoA)

Why This Matters

This equivalence confirms that the 13C,d3 labeling strategy for betahistine-related compounds is robust and does not inherently compromise the chemical purity of the final product, ensuring reliable performance as an internal standard.

Mass Shift for Quantification

Betahistine impurity 5-13C,d3 is designed to provide a significant mass shift from the unlabeled analyte. The substitution of one 12C with 13C and three 1H with 2H (D) results in a net mass increase of 4 Daltons (Da) relative to the unlabeled compound . This mass difference is critical for LC-MS/MS applications, as it allows for clear differentiation between the analyte and internal standard signals without spectral overlap, a condition known as crosstalk. Best practices recommend a mass difference of at least 3-4 Da between a SIL-IS and its target analyte to minimize this interference [1].

Mass shift

Class-level

+4 Da

Supports isotopic differentiation without crosstalk

Theoretical mass increment

Evidence Dimension	Molecular Weight Difference from Unlabeled Analyte
Target Compound Data	+4 Da (One 13C atom, three 2H atoms)
Comparator Or Baseline	Unlabeled Betahistine Impurity 5 (0 Da difference)
Quantified Difference	4 Da mass shift
Conditions	Theoretical mass shift based on atomic isotope masses

Why This Matters

A mass shift of +4 Da is optimal for MS-based quantification. It is large enough to prevent isotopic crosstalk between the analyte and internal standard channels, yet small enough to ensure that the labeled and unlabeled molecules co-elute and experience nearly identical matrix effects, a cornerstone of accurate stable isotope dilution mass spectrometry.

• [1] WuXi AppTec DMPK Service. (2025, May 15). LC−MS生物分析中内标的使用考量 [Considerations for the use of internal standards in LC-MS bioanalysis]. Retrieved April 23, 2026, from https://dmpkservice.wuxiapptec.com/cn/blogs/435-id/ View Source

Chromatographic Fidelity: 13C vs. Multi-Deuterated

While both deuterium (2H) and carbon-13 (13C) are used for stable isotope labeling, compounds labeled with multiple deuterium atoms can sometimes exhibit a small but measurable shift in reverse-phase chromatographic retention time compared to the unlabeled analyte [1]. This can lead to differential matrix effects and compromise assay accuracy. The inclusion of a 13C atom in Betahistine impurity 5-13C,d3, in addition to deuterium, helps mitigate this risk, as 13C labeling is known to impart a more negligible effect on retention time compared to extensive deuterium labeling [1].

Chromatographic fidelity

Class-level

Minimal shift

Potential shift with >4D

13C labeling favors co-elution

Observed in RPLC systems

Evidence Dimension	Chromatographic Retention Time Shift Relative to Unlabeled Analyte
Target Compound Data	Minimal shift due to 13C labeling; potential minor shift from D3 but less pronounced than with higher D-count
Comparator Or Baseline	Compounds with >4 deuterium atoms or other structural analog internal standards
Quantified Difference	Not quantified for this specific compound; class-level effect is well-established
Conditions	Observed in reverse-phase liquid chromatography (RPLC) systems

Why This Matters

Ensuring co-elution of the analyte and its internal standard is paramount for correcting matrix effects and ion suppression/enhancement in LC-MS. The 13C,d3 labeling strategy is designed to maximize isotopic differentiation while minimizing chromatographic resolution, thereby improving method accuracy and precision compared to some heavily deuterated or structural analog internal standards.

• [1] WuXi AppTec DMPK Service. (2025, May 15). LC−MS生物分析中内标的使用考量 [Considerations for the use of internal standards in LC-MS bioanalysis]. Retrieved April 23, 2026, from https://dmpkservice.wuxiapptec.com/cn/blogs/435-id/ View Source

Market Availability vs. Alternative Labels

A review of available catalogs indicates that Betahistine impurity 5-13C,d3 is a distinct, catalogued research compound offered by multiple specialized vendors . Alternative labeled forms, such as N-Nitroso Betahistine-[13C,d3] or Betahistine-13C,d3 (dihydrochloride), represent different chemical entities (a nitrosamine impurity and an API analog, respectively) and are not direct substitutes for the impurity 5 standard . Therefore, for the specific task of quantifying Betahistine impurity 5, the directly labeled analog is the only appropriate internal standard choice.

Market availability

Supporting evidence

Multiple vendors

Alternative labels not direct substitute

Dedicated standard availability

Catalog comparison review

Evidence Dimension	Availability as a distinct catalog item for Betahistine impurity 5 quantification
Target Compound Data	Listed as a standard reference compound by multiple vendors (e.g., MedChemExpress, InvivoChem)
Comparator Or Baseline	Alternative labeled Betahistine compounds (e.g., N-Nitroso Betahistine-[13C,d3], Betahistine-13C,d3 dihydrochloride)
Quantified Difference	Not applicable (qualitative availability comparison)
Conditions	Commercial vendor catalogs

Why This Matters

Procurement of a fit-for-purpose internal standard is essential for method validation and regulatory compliance. The availability of Betahistine impurity 5-13C,d3 as a dedicated reference material ensures that laboratories can source a compound specifically designed and manufactured for the accurate quantification of Betahistine impurity 5, avoiding the analytical risks associated with using a non-analogous internal standard.

Betahistine Impurity 5-13C,d3 Applications

LC-MS/MS Method for Impurity Profiling

In the development of a stability-indicating LC-MS/MS method for quantifying Betahistine impurity 5 in drug substance or finished product, the use of Betahistine impurity 5-13C,d3 as an internal standard is recommended. Its high certified purity (≥98%) minimizes background interference , and the +4 Da mass shift ensures accurate quantitation without spectral crosstalk [1]. This is critical for meeting ICH Q3A/Q3B regulatory guidelines for impurity control in pharmaceuticals.

Environmental and Biological Fate Studies

For studies investigating the environmental persistence, degradation pathways, or metabolic fate of Betahistine impurity 5, the 13C,d3-labeled compound serves as an ideal tracer and internal standard . Its near-identical physicochemical properties to the unlabeled impurity ensure it behaves as a faithful surrogate, while the isotopic label allows for its unambiguous detection and quantification in complex environmental (water, soil) or biological matrices using mass spectrometry [2].

Forced Degradation Studies for ANDA

During forced degradation studies (hydrolysis, oxidation, photolysis, thermal stress) required for Abbreviated New Drug Applications (ANDAs), the precise quantification of degradation products like Betahistine impurity 5 is essential. Employing Betahistine impurity 5-13C,d3 as an internal standard provides a robust method to correct for matrix effects and sample preparation losses, leading to more accurate and reproducible impurity quantitation [3]. This enhances the reliability of the data package submitted to regulatory agencies for demonstrating product stability and control.

System Suitability Testing for Regulated Labs

Betahistine impurity 5-13C,d3 is a well-characterized reference standard suitable for preparing calibration curves and quality control (QC) samples in LC-MS/MS assays . Its established use as an internal standard for Betahistine impurity 5 quantification makes it a critical component for routine system suitability testing, ensuring the analytical system is performing within pre-defined acceptance criteria before running study samples, a key requirement in GLP/GMP environments.

Application

Selection Property

Validation Focus

Impurity profiling LC-MS/MS

High-purity SIL-IS

Bioanalytical validation review

Environmental fate studies

Isotopic tracer fidelity

Matrix-effect correction

Forced degradation analysis

Robust internal standard correction

Method validation documentation context

System suitability testing

Reference standard suitability

Assay performance acceptance criteria

• [1] WuXi AppTec DMPK Service. (2025, May 15). LC−MS生物分析中内标的使用考量 [Considerations for the use of internal standards in LC-MS bioanalysis]. Retrieved April 23, 2026, from https://dmpkservice.wuxiapptec.com/cn/blogs/435-id/ View Source
• [2] WuXi AppTec DMPK Service. (2025, May 15). LC−MS生物分析中内标的使用考量 [Considerations for the use of internal standards in LC-MS bioanalysis]. Retrieved April 23, 2026, from https://dmpkservice.wuxiapptec.com/cn/blogs/435-id/ View Source
• [3] WuXi AppTec DMPK Service. (2025, May 15). LC−MS生物分析中内标的使用考量 [Considerations for the use of internal standards in LC-MS bioanalysis]. Retrieved April 23, 2026, from https://dmpkservice.wuxiapptec.com/cn/blogs/435-id/ View Source